Cas no 1359128-20-3 (6-fluoro-N-[3-(methylsulfanyl)phenyl]-3-(thiomorpholine-4-carbonyl)quinolin-4-amine)

• Product Name: 6-fluoro-N-[3-(methylsulfanyl)phenyl]-3-(thiomorpholine-4-carbonyl)quinolin-4-amine
• CAS No: 1359128-20-3
• MF: C₂₁H₂₀FN₃OS₂
• MW: 413.531405448914
• CID: 5399723
• Update Time: 2025-10-12

6-fluoro-N-[3-(methylsulfanyl)phenyl]-3-(thiomorpholine-4-carbonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• [6-Fluoro-4-[[3-(methylthio)phenyl]amino]-3-quinolinyl]-4-thiomorpholinylmethanone
• 6-fluoro-N-[3-(methylsulfanyl)phenyl]-3-(thiomorpholine-4-carbonyl)quinolin-4-amine

• Inchi： 1S/C21H20FN3OS2/c1-27-16-4-2-3-15(12-16)24-20-17-11-14(22)5-6-19(17)23-13-18(20)21(26)25-7-9-28-10-8-25/h2-6,11-13H,7-10H2,1H3,(H,23,24)
• InChI Key： LJJCZYJMJHSFDQ-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC=CC(SC)=C2)C2C(N=C1)=CC=C(F)C=2)(N1CCSCC1)=O

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 601.8±55.0 °C(Predicted)
• pka: 5.61±0.50(Predicted)

Additional information on 6-fluoro-N-[3-(methylsulfanyl)phenyl]-3-(thiomorpholine-4-carbonyl)quinolin-4-amine

6-Fluoro-N-[3-(Methylsulfanyl)Phenyl]-3-(Thiomorpholine-4-Carbonyl)Quinolin-4-Amine: A Comprehensive Overview

The compound 6-fluoro-N-[3-(methylsulfanyl)phenyl]-3-(thiomorpholine-4-carbonyl)quinolin-4-amine (CAS No. 1359128-20-3) is a highly specialized organic molecule with significant potential in the fields of pharmacology and medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

6-fluoro-N-[3-(methylsulfanyl)phenyl]-3-(thiomorpholine-4-carbonyl)quinolin-4-amine belongs to the class of quinoline derivatives, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The molecule's structure incorporates a quinoline ring system, which serves as a scaffold for various functional groups. The presence of a fluorine atom at the 6-position of the quinoline ring introduces electronic effects that can modulate the compound's reactivity and bioavailability. Additionally, the substitution pattern at the 4-position with an N-[3-(methylsulfanyl)phenyl] group and the 3-position with a thiomorpholine-4-carbonyl group further enhances its chemical complexity and functional diversity.

Recent studies have highlighted the importance of sulfur-containing groups, such as the methylsulfanyl ( SCH₃ ) moiety present in this compound, in modulating pharmacokinetic properties. The SCH₃ group is known to improve solubility and stability, which are critical factors for drug delivery systems. Furthermore, the thiomorpholine ring in the thiomorpholine-4-carbonyl group contributes to the molecule's flexibility and ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

One of the most notable aspects of 6-fluoro-N-[3-(methylsulfanyl)phenyl]-3-(thiomorpholine-4-carbonyl)quinolin-4-amine is its potential as a lead compound in drug discovery. Researchers have explored its activity against various enzymes and receptors, including kinases and G-protein coupled receptors (GPCRs). Preliminary findings suggest that this compound exhibits selective inhibitory effects on certain kinase pathways, making it a promising candidate for anticancer therapies.

The synthesis of 6-fluoro-N-[3-(methylsulfanyl)phenyl]-3-(thiomorpholine-4-carbonyl)quinolin-4-amine involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the quinoline core through cyclization reactions, followed by substitutions at specific positions to introduce functional groups. The use of protecting groups and catalytic agents ensures high yields and purity during the synthesis process.

In terms of applications, 6-fluoro-N-[3-(methylsulfanyl)phenyl]-3-(thiomorpholine-4-carbonyl)quinolin-4-amine has shown potential in several therapeutic areas. For instance, its ability to modulate cellular signaling pathways makes it a candidate for treating chronic diseases such as cancer, inflammation, and neurodegenerative disorders. Ongoing clinical trials are investigating its safety profile and efficacy in preclinical models, with encouraging results indicating its suitability for further development.

From an environmental perspective, researchers have also evaluated the eco-friendly aspects of synthesizing 6-fluoro-N-[3-(methylsulfanyl)phenyl]-3-(thiomorpholine-4-carbonyl)quinolin-4-amine. Green chemistry principles have been integrated into its production process to minimize waste generation and reduce energy consumption. These efforts align with global sustainability goals while maintaining high standards of chemical quality.

In conclusion, 6-fluoro-N-[3-(methylsulfanyl)phenyl]-3-(thiomorpholine-4-carbonyl)quinolin-4-amine (CAS No. 1359128-20-3) represents a cutting-edge advancement in organic chemistry with broad implications for drug development. Its unique structure, coupled with favorable pharmacokinetic properties and diverse biological activities, positions it as a valuable asset in both academic research and industrial applications. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to make significant contributions to the field of medicine.